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Compound Focus: 2-Butoxyethyl oleate

Cat. No.: S1511955

Physicochemical Properties of 2-Butoxyethyl Oleate

For your research and development work, here is a summary of the key technical data for 2-butoxyethyl
oleate (CAS 109-39-7) found in the search results.

Property Value | Description
CAS Number 109-39-7 [1] [2] [3]
Molecular C24H460s3 [1] [3]
Formula

Molecular Weight 382.62 g/mol [1] [3]

Density 0.893 g/cm3 [1] [3]

Boiling Point 462.5 °C at 760 mmHg [1] [3]
Flash Point 168.5 °C [1] [3]

Vapor Pressure 9.81E-09 mmHg at 25°C [1]

Refractive Index n20/D 1.455 [1]
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Property Value | Description

Synonyms Ethyleneglycol monobutyl ether oleate; 2-butoxyethyl (9Z)-octadec-9-enoate [1]
3]

Synthesis Workflow and General Context

While a specific synthesis protocol for 2-butoxyethyl oleate was not detailed, the search results indicate it
can be synthesized via esterification [1]. The following diagram outlines the general experimental workflow

for such a synthesis, which involves reaction setup, a purification phase, and final analysis.
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Reaction Setup
- Combine Oleic Acid and
2-Butoxyethanol
- Add Catalyst (e.g., Acid)
- Control Temperature/Time

Purification & Isolation
- Wash Reaction Mixture
- Dry Organic Layer
- Remove Solvents

Analysis & Confirmation
- Measure Yield
- Analyze Purity (e.g., GC-MS)

Final Product
2-Butoxyethyl Oleate
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One literature source in the search results mentions the synthesis of 2-butoxyethyl oleate, though it does not
provide yield information [1]. Furthermore, a recent tutorial review on oleate chemistry highlights that the
purity of starting materials (like oleic acid) is critically important for achieving high selectivity and
activity in catalytic processes involving oleates [4]. This suggests that the quality of your raw materials

could be a significant factor influencing yield.

Suggested Troubleshooting and Paths Forward

Given the lack of specific information, here are some steps you can take to troubleshoot low yield in your

synthesis:

e Focus on Reaction Fundamentals: Review general principles of esterification. Key parameters to
optimize typically include the molar ratio of reactants, type and concentration of catalyst,
reaction temperature, and time. Ensuring the removal of water, a by-product of esterification, is also
crucial for driving the reaction to completion.

¢ Verify Starting Material Purity: As indicated by the research, using high-purity oleic acid is essential.
The presence of other fatty acids or impurities can lead to side reactions and reduced yield of the
desired ester [4].

¢ Consult Broader Synthetic Literature: Search for synthetic procedures of analogous compounds,
such as other oleic acid esters or esters of 2-butoxyethanol. The methods used for these similar
reactions can often be adapted and provide valuable insights.

e Consider Specialist Databases: For detailed experimental procedures, specialized scientific
databases like SciFinder or Reaxys are more likely to provide the specific information you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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